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Compound of Interest

Compound Name: 3-Amino-2-chlorobenzylamine

Cat. No.: B15328617 Get Quote

To the Researchers, Scientists, and Drug Development Professionals,

This technical guide addresses the inquiry regarding the physical characteristics of 3-Amino-2-
chlorobenzylamine. Following a comprehensive search of available scientific literature and

chemical databases, it has been determined that there is no publicly available data on the

physical properties, experimental protocols, or biological pathways associated with 3-Amino-2-
chlorobenzylamine. This suggests that the compound may be novel, not yet synthesized, or

not extensively characterized.

In the absence of data for the requested compound, this guide provides a summary of the

physical characteristics of two closely related structural isomers: 2-Chlorobenzylamine and 3-

Chlorobenzylamine. This information is presented for reference and comparative purposes. It is

crucial to note that these are distinct chemical entities, and their properties should not be

directly extrapolated to 3-Amino-2-chlorobenzylamine.

Physical Properties of Chlorobenzylamine Isomers
The following table summarizes the known physical and chemical properties of 2-

Chlorobenzylamine and 3-Chlorobenzylamine, which are commercially available and have

been characterized.
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Property 2-Chlorobenzylamine 3-Chlorobenzylamine

Molecular Formula C₇H₈ClN[1] C₇H₈ClN

Molecular Weight 141.60 g/mol [1] 141.60 g/mol

CAS Number 89-97-4[1] 4152-90-3

Appearance
Colorless to pale yellow

liquid[2]
Light yellow liquid[3][4]

Odor Faint amine odor[2][5] Amine-like[4]

Boiling Point 103-104 °C at 11 mmHg[1] 110-112 °C at 17 mmHg[3][4]

Density 1.173 g/mL at 25 °C[1] 1.159 g/mL at 25 °C

Refractive Index n20/D 1.562[1] n20/D 1.559

Flash Point 88 °C (closed cup)[1] 98 °C (closed cup)[4]

Solubility
Somewhat soluble in water[2]

[5]

No specific data available, but

likely sparingly soluble in

water.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are standardized procedures in analytical and physical chemistry. These typically include:

Boiling Point Determination: Performed under reduced pressure using vacuum distillation

apparatus. The temperature and pressure are recorded at which the liquid boils.

Density Measurement: Determined using a pycnometer or a digital density meter at a

specified temperature.

Refractive Index Measurement: Measured using a refractometer, typically at 20°C with the

sodium D-line (589 nm).

Flash Point Determination: Measured using a closed-cup flash-point tester, which determines

the lowest temperature at which the vapors of the material will ignite.
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Due to the absence of information on the synthesis of 3-Amino-2-chlorobenzylamine, a

specific experimental workflow for its preparation cannot be provided.

Logical Workflow for Characterization of a Novel
Compound
Should 3-Amino-2-chlorobenzylamine be synthesized, a logical workflow for its

characterization would be as follows. This workflow represents a standard approach in

chemical research for the identification and characterization of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15328617?utm_src=pdf-body
https://www.benchchem.com/product/b15328617?utm_src=pdf-body
https://www.benchchem.com/product/b15328617?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/c27204
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-profile-2-chlorobenzylamine-properties-safety-kw
https://www.fishersci.com/store/msds?partNumber=AC297570050&productDescription=3-CHLOROBENZYLAMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1407809&productDescription=3-CHLOROBENZYLAMINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorobenzylamine
https://www.benchchem.com/product/b15328617#physical-characteristics-of-3-amino-2-chlorobenzylamine
https://www.benchchem.com/product/b15328617#physical-characteristics-of-3-amino-2-chlorobenzylamine
https://www.benchchem.com/product/b15328617#physical-characteristics-of-3-amino-2-chlorobenzylamine
https://www.benchchem.com/product/b15328617#physical-characteristics-of-3-amino-2-chlorobenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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